5-Methyl-2,1-benzisothiazole

• IUPAC Name: 5-methyl-2,1-benzothiazole
• InChI: InChI=1S/C8H7NS/c1-6-2-3-8-7(4-6)5-10-9-8/h2-5H,1H3
• InChI Key: WCRXWDPKZJQPTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CSN=C2C=C1
• Molecular Formula: C8H7NS
• Molecular Weight: 149.21 g/mol

Description

5-Methyl-2,1-benzisothiazole (also known as Benzisothiazolinone or BIT ) is an organic compound with the chemical formula C₇H₅NOS . It appears as a white powder and is structurally related to isothiazole. BIT belongs to a class of molecules called isothiazolinones .

Synthesis Analysis

The synthesis of BIT involves the introduction of a methyl group at the 5-position of the benzisothiazole ring. While various synthetic routes exist, one common method is the cyclization of 2-aminobenzyl methyl sulfide . This reaction leads to the formation of the 5-methyl-2,1-benzisothiazole structure.

Molecular Structure Analysis

The molecular structure of BIT consists of a benzisothiazole ring with a methyl group attached at the 5-position. The presence of the sulfur atom in the ring imparts its characteristic properties. The chemical formula is C₇H₅NOS , and the molar mass is 151.18 g/mol .

Chemical Reactions Analysis

• Gas and oil drilling muds and packer fluids

In paints, BIT is often used alone or in combination with methylisothiazolinone . Typical concentrations range from 200 to 400 ppm depending on the application area. Notably, BIT has seen increased usage in house paints.

Physical And Chemical Properties Analysis

• Solubility in Water : Approximately 1 g/L

Scientific Research Applications

1. Chemical Synthesis and Reactions

• Synthesis of 2,1-Benzisothiazoles : A new synthesis method for 2,1-benzisothiazolin-3-ones from corresponding isatoic anhydride and potassium hydrogen sulfide was described, offering a route to diverse 2,1-benzisothiazole derivatives (Albert, O'Brien, & Robins, 1978).
• Photoreactivity Studies : Research on 2,1-Benzisothiazoles showed their photoreactivity, demonstrating how they react under certain conditions, which is crucial for their applications in photochemistry (Jackson, Schmidt, & Hansen, 1979).

2. Antimicrobial Properties

• Antimicrobial Activity : Some sulfonamide and sulfonylurea derivatives of unsubstituted and 5-methylsubstituted 1,2-benzisothiazole were found to exhibit good antibacterial activity against Gram-positive bacteria (Zani & Vicini, 1998).

3. Applications in Drug Research

• Inhibitors of Carbonic Anhydrase : 1,2-Benzisothiazole derivatives have been developed as inhibitors of carbonic anhydrase isoform IX, showing potential as anticancer agents (Coviello et al., 2016).

4. Dyes and Pigments

• Dye Synthesis and Properties : Research has been conducted on the synthesis of disperse dyes based on benzisothiazole, analyzing their crystal morphology, dispersing stability, and dyeing properties (Li, Song, Xie, & Hou, 2014).

Mechanism of Action

BIT acts as a microbicide and fungicide . Its mode of action involves disrupting microbial cell membranes and inhibiting essential cellular processes, ultimately leading to microbial death.

Safety and Hazards

• Skin Sensitization : BIT is a skin sensitizer in animal models, similar in potency to methylisothiazolinone . The latter, even at 100 ppm (0.01%) in cosmetic products, can cause contact allergy and allergic contact dermatitis in consumers. BIT is also known to sensitize humans at concentrations around 20 ppm .
• Environmental Impact : BIT is toxic to aquatic organisms and should be handled with care.